Cas no 863589-07-5 (2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide)

• Product Name: 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide
• CAS No: 863589-07-5
• MF: C₁₈H₁₁ClN₄OS
• MW: 366.824140787125
• CID: 6013027
• PubChem ID: 7087626
• Update Time: 2025-10-29

2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide
• MLS000419337
• 863589-07-5
• SMR000320126
• F0694-0100
• HMS2753G15
• SR-01000008571
• 2-chloro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)nicotinamide
• SR-01000008571-1
• CHEMBL1368383
• AKOS024596996

• Inchi： 1S/C18H11ClN4OS/c19-15-13(3-1-9-20-15)16(24)22-12-7-5-11(6-8-12)17-23-14-4-2-10-21-18(14)25-17/h1-10H,(H,22,24)
• InChI Key： NVFSQKFDZFDRCA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1C=CC(=CC=1)C1=NC2=CC=CN=C2S1)=O

Computed Properties

• Exact Mass: 366.0342099g/mol
• Monoisotopic Mass: 366.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 96Ų

Additional information on 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)pyridine-3-carboxamide

2-Chloro-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide (CAS No. 863589-07-5)

The compound 2-chloro-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide, with CAS registry number 863589-07-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyridine ring system, a thiazolo[5,4-b]pyridine moiety, and a carboxamide group. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery efforts. Its structure suggests potential interactions with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. The presence of the thiazolo[5,4-b]pyridine ring system is particularly intriguing, as this heterocyclic structure is known to exhibit diverse pharmacological activities. Researchers have explored its ability to modulate ion channels and neurotransmitter systems, making it a valuable tool in the study of central nervous system disorders.

The synthesis of 2-chloro-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thiazolo[5,4-b]pyridine ring through cyclization reactions and the subsequent functionalization of the pyridine ring with chlorine and carboxamide groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) and interact with key pathological pathways makes it a compelling candidate for further investigation. Additionally, its structural versatility allows for further modification to optimize pharmacokinetic properties and enhance therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various biological targets, shedding light on its mechanism of action at the molecular level. Such computational approaches are invaluable in guiding further experimental work and refining the compound's design for improved therapeutic performance.

The integration of cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity. These techniques provide critical data for ensuring the reliability of experimental results and facilitating accurate interpretation of biological assays.

In conclusion, 2-chloro-N-(4-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)pyridine-3-carboxamide (CAS No. 863589-07-5) represents a significant advancement in medicinal chemistry. Its unique structure, combined with emerging research findings, positions it as a valuable asset in the development of novel therapeutic agents for treating complex neurological disorders. Continued exploration into its biological activities and pharmacological properties will undoubtedly yield further insights into its potential applications in medicine.